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Compound of Interest

Compound Name: MC1742

Cat. No.: B15568335

Essential Safety and Handling Guide for MC1742

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of MC1742, a potent histone deacetylase (HDAC)
inhibitor. This document provides immediate, essential safety protocols and logistical plans to
ensure a safe laboratory environment.

MC1742 is a potent inhibitor of class | and Ilb histone deacetylases (HDACs) and should be
handled as a hazardous compound.[1][2][3] While a specific Safety Data Sheet (SDS) with
guantitative exposure limits for MC1742 is not publicly available, its classification as a potent
pharmaceutical compound necessitates stringent safety precautions to minimize exposure.[2]

[4115]

Key Safety and Handling Data

Due to the absence of specific published data for MC1742, the following table summarizes
recommended safety and handling parameters based on guidelines for potent active
pharmaceutical ingredients (APIs).
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Parameter

Value/lRecommendation

Source/Rationale

Occupational Exposure Limit
(OEL)

< 10 pg/m3 (8-hour time-

weighted average)

General limit for potent

pharmaceutical compounds.[2]

[4]115]

Solubility

~100 mM in DMSO

Manufacturer's product

information.[1]

Storage Temperature

-20°C

Manufacturer's product

information.[1]

Physical Form

Solid

Manufacturer's product

information.[1]

Operational Plan: Step-by-Step Handling
Procedures

Objective: To provide a clear, procedural guide for the safe handling of MC1742 from receipt to
experimental use.

1. Preparation and Engineering Controls:

o Designated Area: All work with solid and concentrated stock solutions of MC1742 must be
conducted in a designated area, such as a chemical fume hood or a powder containment
hood, to minimize inhalation exposure.

e Ventilation: Ensure adequate ventilation and that the containment system is functioning
correctly before starting any work.

2. Personal Protective Equipment (PPE):

o Gloves: Wear two pairs of powder-free nitrile gloves.[6] Change the outer pair immediately if
contaminated and both pairs every 30-60 minutes.[6]

o Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over
safety glasses when there is a risk of splashing.[7]
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Lab Coat: A disposable, solid-front lab coat with tight cuffs is required.

Respiratory Protection: For weighing and handling the solid compound, a NIOSH-approved
N95 or higher-level respirator is recommended.[6]

. Weighing and Solution Preparation:

Weighing: Weigh the solid MC1742 within a powder containment hood or a glove box to
prevent aerosolization.

Dissolving: When preparing a stock solution (e.g., in DMSO), add the solvent to the solid
slowly to avoid splashing. The product information sheet suggests purging the solvent with
an inert gas.[1]

Labeling: Clearly label all containers with the chemical name, concentration, solvent, date,
and appropriate hazard warnings.

. Experimental Use:

Dilutions: Perform all dilutions of the concentrated stock solution within a chemical fume
hood.

Avoid Contamination: Use dedicated equipment (pipettes, tips, etc.) for handling MC1742
solutions.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.[1]

Disposal Plan: Safe Waste Management
Objective: To outline the procedures for the safe disposal of MC1742 and associated
contaminated materials, adhering to hazardous waste regulations.

1. Waste Segregation:

» Solid Waste: All disposable items contaminated with MC1742 (e.g., gloves, weigh paper,
pipette tips, vials) must be collected in a designated, sealed, and clearly labeled hazardous
waste container.
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» Liquid Waste: Unused or waste solutions of MC1742 must be collected in a separate, leak-
proof, and clearly labeled hazardous waste container. Do not mix with other chemical waste
streams unless compatibility is confirmed.[8]

o Sharps: Needles, syringes, or other sharps contaminated with MC1742 must be disposed of
in a designated sharps container for hazardous chemical waste.

2. Container Labeling and Storage:

» Labeling: All hazardous waste containers must be labeled with "Hazardous Waste," the full
chemical name (MC1742), the solvent (if applicable), and the approximate concentration.[9]

o Storage: Store hazardous waste containers in a designated satellite accumulation area,
away from incompatible materials.[1] The containers must be kept closed except when
adding waste.[3][10]

3. Disposal Procedure:

» Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures
for the pickup and disposal of hazardous chemical waste. Do not dispose of MC1742 down
the drain or in regular trash.[8][9]

o Empty Containers: Original containers of MC1742 should be triple-rinsed with a suitable
solvent (e.g., DMSO followed by ethanol). The rinsate must be collected as hazardous
waste.[1][3] After triple-rinsing and air-drying in a fume hood, the defaced container may be
disposed of as non-hazardous waste, following institutional guidelines.[1]

Experimental Workflow for Safe Handling of MC1742
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Caption: Workflow for the safe handling of MC1742 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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